1-[2-(2,4-dimethylphenoxy)ethyl]piperidine

• IUPAC Name: 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine
• InChI: InChI=1S/C15H23NO/c1-13-6-7-15(14(2)12-13)17-11-10-16-8-4-3-5-9-16/h6-7,12H,3-5,8-11H2,1-2H3
• InChI Key: YOXUYHMKBAQKKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCN2CCCCC2)C
• Molecular Formula: C15H23NO
• Molecular Weight: 233.35 g/mol

Description

1-[2-(2,4-dimethylphenoxy)ethyl]piperidine, also known as DMPEP, is a synthetic compound that belongs to the class of piperidine derivatives. It has gained attention in the scientific community due to its potential applications in research as a tool for studying the central nervous system. In

Mechanism of Action

The sigma-1 receptor has been implicated in various physiological and pathological processes, including pain, cognition, and neurodegeneration. 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine binds to the sigma-1 receptor with high affinity and has been shown to modulate its activity. This modulation can lead to changes in the release of neurotransmitters such as dopamine, serotonin, and glutamate, which can affect behavior and mood.
Biochemical and Physiological Effects
1-[2-(2,4-dimethylphenoxy)ethyl]piperidine has been found to have anxiolytic and antidepressant effects in animal models. It has also been shown to reduce the rewarding effects of drugs of abuse such as cocaine and methamphetamine. These effects are thought to be mediated by the modulation of the sigma-1 receptor and the dopamine system.

Advantages and Limitations for Lab Experiments

1-[2-(2,4-dimethylphenoxy)ethyl]piperidine has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has a high affinity for the sigma-1 receptor. However, there are also limitations to its use. 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine has not been extensively studied in humans, and its safety profile is not well established. Additionally, its effects on other neurotransmitter systems are not well understood.

Future Directions

There are several directions for future research on 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine. One area of interest is its potential as a treatment for addiction and other psychiatric disorders. Studies on the safety and efficacy of 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine in humans are needed to determine its potential as a therapeutic agent. Another direction for future research is the development of new compounds that are more selective for the sigma-1 receptor and have fewer off-target effects. Finally, studies on the mechanism of action of 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine and its effects on other neurotransmitter systems could lead to a better understanding of the central nervous system and the development of new treatments for psychiatric disorders.
Conclusion
In conclusion, 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine is a synthetic compound that has gained attention in the scientific community due to its potential applications in research as a tool for studying the central nervous system. It has been found to have anxiolytic and antidepressant effects in animal models and has been shown to reduce the rewarding effects of drugs of abuse. 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine has several advantages as a research tool, but there are also limitations to its use. Future research on 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine could lead to a better understanding of the central nervous system and the development of new treatments for psychiatric disorders.

Synthesis Methods

1-[2-(2,4-dimethylphenoxy)ethyl]piperidine can be synthesized using a multi-step process involving the reaction of 2,4-dimethylphenol with epichlorohydrin, followed by the reaction with piperidine. The final product is purified using column chromatography and characterized using spectroscopic techniques.

Scientific Research Applications

1-[2-(2,4-dimethylphenoxy)ethyl]piperidine has been used as a research tool for studying the central nervous system, particularly in the areas of addiction, anxiety, and depression. It has been shown to have a high affinity for the sigma-1 receptor, which plays a role in modulating neurotransmitter release and regulating calcium ion channels. 1-[2-(2,4-dimethylphenoxy)ethyl]piperidine has also been found to have an effect on the dopamine system, which is involved in reward and motivation.